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Compound of Interest

Compound Name: tert-Amylamine

Cat. No.: B128125 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of tert-Amylamine (also known as 1,1-Dimethylpropylamine or 2-Methyl-

2-butylamine) is critical to ensure laboratory safety and environmental protection. As a highly

flammable liquid that can cause severe skin burns and eye damage, all handling and disposal

procedures must be conducted with the utmost care and in accordance with institutional and

regulatory standards. This guide provides essential procedural steps for the safe management

and disposal of tert-Amylamine waste.

Immediate Safety and Handling
Before beginning any disposal-related activities, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat. All work with tert-Amylamine should be performed in a well-ventilated area, preferably

within a chemical fume hood.

Disposal Plan: The Primary Route
The universally recommended and required method for the disposal of tert-Amylamine is

through a licensed hazardous waste disposal company or your institution's Environmental

Health and Safety (EHS) department. Under no circumstances should tert-Amylamine or its

containers be disposed of in regular trash or poured down the drain.
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Step-by-Step Collection Procedure:

Designate a Waste Container: Use a dedicated, properly labeled, and chemically compatible

container for collecting tert-Amylamine waste. The container must be in good condition and

have a secure, tight-fitting cap.

Labeling: Clearly label the container with the words "Hazardous Waste," the full chemical

name "tert-Amylamine," and the approximate concentration if mixed with other solvents.

Storage: Store the waste container in a designated Satellite Accumulation Area (SAA). This

area should be at or near the point of generation and away from incompatible materials such

as acids, strong oxidizing agents, and acid chlorides.

Arrange for Pickup: Once the container is full or you have no further use for the chemical,

contact your institution's EHS department to arrange for a hazardous waste pickup.

Managing Spills and Empty Containers
Small spills should be immediately contained and absorbed using an inert absorbent material

such as sand, silica gel, or a universal binder. The contaminated absorbent material must then

be collected in a sealed container, labeled as hazardous waste containing tert-Amylamine,

and disposed of through the EHS department.

Empty containers that once held tert-Amylamine are also considered hazardous waste unless

properly decontaminated. They should be securely capped, labeled, and collected for EHS

pickup. For a container to be considered "RCRA empty" and non-hazardous, it must be triple-

rinsed. The rinsate from this procedure is considered hazardous waste and must be collected.

Experimental Protocol: Neutralization of Small
Residual Amounts
For decontaminating an "empty" container or treating a very small amount of residual tert-
Amylamine (a few milliliters or less), a careful neutralization procedure can be performed. This

should only be undertaken by trained personnel in a controlled laboratory setting.

Objective: To convert the basic tert-Amylamine into a less volatile and less corrosive salt.
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Materials:

Dilute (e.g., 5-10%) solution of a weak acid (e.g., citric acid or acetic acid).

pH indicator paper or a calibrated pH meter.

Appropriate glassware (beaker, flask).

Stir bar and stir plate.

Ice bath.

Procedure:

Preparation: Conduct the entire procedure in a chemical fume hood. Place the beaker or

flask containing the small amount of tert-Amylamine or the rinsate from a container in an ice

bath to control the reaction temperature.

Dilution: If working with pure tert-Amylamine residue, slowly dilute it with a large amount of

cold water (at least 10 parts water to 1 part amine) while stirring.

Neutralization: While continuously stirring the diluted amine solution, slowly add the weak

acid solution dropwise. The neutralization reaction is exothermic, so slow addition and

cooling are crucial to prevent boiling or splashing.[1][2][3]

pH Monitoring: Periodically check the pH of the solution using pH paper or a pH meter.

Continue adding the acid until the pH is in the neutral range (approximately pH 6-8).

Disposal of Neutralized Solution: The resulting neutralized salt solution must still be collected

as hazardous aqueous waste. Transfer it to a properly labeled hazardous waste container for

pickup by your EHS department. Do not pour it down the drain unless you have explicit

permission from your institution's EHS, as it may still contain organic compounds not suitable

for sewer disposal.

Important Note: This neutralization procedure is only for small, residual amounts. Bulk

quantities of tert-Amylamine must not be neutralized in the lab and should always be disposed

of via your EHS department.[1][2]
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Quantitative Data Summary
The following table summarizes key physical and safety data for tert-Amylamine relevant to its

handling and disposal.

Property Value Citation

CAS Number 594-39-8 [4][5]

Molecular Formula C₅H₁₃N [5]

Molecular Weight 87.16 g/mol [4][5]

Appearance Colorless liquid [4]

Boiling Point 77 °C [4][6]

Flash Point -1 °C (30.2 °F) - closed cup [4]

Density 0.746 g/mL at 25 °C [4][6]

Hazards

Highly flammable, Causes

severe skin burns and eye

damage

[4]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and proper workflow for the

disposal of tert-Amylamine.
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Caption: Workflow for the proper disposal of tert-Amylamine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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